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Compound of Interest

Compound Name: m-PEG2-Tos

Cat. No.: B1677519 Get Quote

For researchers, scientists, and drug development professionals utilizing m-PEG2-Tos (CAS

No. 50586-80-6), a comprehensive understanding of safety protocols and logistical

considerations is paramount. This document provides essential guidance on personal

protective equipment (PPE), operational handling, and disposal of m-PEG2-Tos to ensure a

safe and efficient laboratory environment.

Chemical and Physical Properties:

Property Value

CAS Number 50586-80-6[1][2]

Molecular Formula C₁₂H₁₈O₅S[1][2]

Molecular Weight 274.33 g/mol [1][2]

Appearance Solid-liquid mixture[3]

Primary Use

Non-cleavable ADC linker in the synthesis of

antibody-drug conjugates (ADCs) and as a

PEG-based PROTAC linker. For research use

only.[1][3]
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A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety

when handling m-PEG2-Tos. The following table summarizes the recommended PPE.

Body Part Recommended Protection Rationale

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for splash hazards.

Protects against accidental

splashes or aerosols.

Hands
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact and

absorption.

Body Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes inhalation of any

potential dust or vapors.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of m-PEG2-Tos and

ensuring a safe laboratory environment.

Storage:

Long-term storage recommendations for m-PEG2-Tos are critical for its stability.

Condition Duration

-20°C Up to 3 years (pure form)[1]

4°C Up to 2 years (pure form)[1]

Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment and reagents readily available.
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Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: If the compound is a solid, handle it in a way that minimizes dust generation. If it

is a liquid, handle it carefully to avoid splashing.

Weighing: Use a precision balance within a chemical fume hood or a ventilated enclosure to

weigh the required amount of m-PEG2-Tos.

Dissolving: If dissolving in a solvent, add the solvent to the m-PEG2-Tos slowly and stir

gently to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean all equipment and the work area.

Disposal Plan
The disposal of m-PEG2-Tos and its associated waste must be conducted in compliance with

local, state, and federal regulations.

Waste Categorization:

m-PEG2-Tos waste: Unused or expired m-PEG2-Tos should be treated as chemical waste.

Contaminated materials: Any materials that have come into contact with m-PEG2-Tos, such

as pipette tips, gloves, and weighing paper, should also be disposed of as chemical waste.

Disposal Protocol:

Segregation: Collect all m-PEG2-Tos waste and contaminated materials in a designated,

properly labeled, and sealed hazardous waste container.[4][5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "m-PEG2-Tos".[5]

Storage of Waste: Store the hazardous waste container in a designated, secure area away

from incompatible materials.
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Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed chemical waste disposal contractor.[4][6]

Do Not: Never dispose of m-PEG2-Tos or its contaminated materials down the drain or in

the regular trash.[4][7] While polyethylene glycol itself is biodegradable, the tosyl group and

the overall molecule's properties may not be suitable for wastewater treatment systems.[4]

Experimental Workflow for Handling m-PEG2-Tos
The following diagram illustrates the standard workflow for handling m-PEG2-Tos in a

laboratory setting.
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Caption: Standard Operating Procedure for Handling m-PEG2-Tos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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